trans-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
Overview
Description
The compound "trans-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester" is a piperidine derivative, which is a class of organic compounds containing a six-membered ring with five methylene groups and one amine group. Piperidine derivatives are of significant interest due to their presence in various alkaloids and pharmaceutical compounds.
Synthesis Analysis
The synthesis of related piperidine derivatives has been explored in the literature. For instance, a novel C2-symmetric 2,6-diallylpiperidine carboxylic acid methyl ester was prepared through a double asymmetric allylboration of glutaldehyde, followed by aminocyclization and carbamation . This synthesis route is notable for its potential to create a variety of disubstituted piperidine-related alkaloids. Additionally, an efficient and practical asymmetric synthesis of a piperidine dicarboxylate, which is a useful intermediate for nociceptin antagonists, was developed using diastereoselective reduction and isomerization from cis to trans-substituted piperidine . These methods are relevant as they provide insight into the synthesis of trans-substituted piperidine derivatives.
Molecular Structure Analysis
The molecular structure of piperidine derivatives is crucial in determining their reactivity and potential applications. The three-dimensional structures of cis and trans isomers of 3-methyl-1-tert-butyl-4-acetyl- and 3-methyl-1-tert-butyl-4-carbomethoxy-4-piperidols were established using IR and UV spectra . This study highlights the importance of stereochemistry in piperidine derivatives, which is also applicable to the analysis of "trans-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester."
Chemical Reactions Analysis
The reactivity of piperidine derivatives can be influenced by their stereochemistry. The synthesis of various piperidine-related alkaloids from a C2-symmetric precursor demonstrates the potential for selective reactions leading to complex structures . The ability to perform monofunctionalizations and decarbamation reactions to create intricate molecules like alkaloids indicates that the trans-6-Methyl-piperidine derivative could also undergo a range of chemical transformations.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of "trans-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester" are not detailed in the provided papers, the properties of similar compounds can offer some insights. For example, the synthesis of enantiomerically pure piperidine dicarboxylate suggests that chiral resolution techniques could be applicable for obtaining pure enantiomers of the trans-6-Methyl-piperidine derivative. The established three-dimensional configurations of related piperidine isomers also imply that the compound may exhibit specific optical properties that could be analyzed using spectroscopic methods.
Scientific Research Applications
Synthesis of Biological Active Alkaloids : One study discusses the use of similar piperidine derivatives in the stereoselective synthesis of biological active alkaloids, such as sedridine, allosedridine, and coniine (Passarella et al., 2005).
Intermediate for Nociceptin Antagonists : Another research focuses on the asymmetric synthesis of a piperidine derivative as an intermediate in creating nociceptin antagonists, demonstrating its potential in drug development (Jona et al., 2009).
Stereospecific Synthesis : A study on the stereospecific synthesis of teneraic acid, a naturally occurring imino acid, highlights the versatility of piperidine derivatives in chemical synthesis (Amino et al., 2017).
Three-Dimensional Structures Study : The synthesis and analysis of the three-dimensional structures of isomers of piperidine derivatives provide insights into the interrelationship between structure and reactivity (Unkovskii et al., 1973).
Asymmetric Syntheses : Research on the asymmetric syntheses of various piperidine dicarboxylic acid derivatives demonstrates the compound's applicability in producing optically pure substances (Xue et al., 2002).
properties
IUPAC Name |
1-O-tert-butyl 3-O-methyl (3R,6R)-6-methylpiperidine-1,3-dicarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO4/c1-9-6-7-10(11(15)17-5)8-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDRXORRYMWSTTC-NXEZZACHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1C(=O)OC(C)(C)C)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H](CN1C(=O)OC(C)(C)C)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601135945 | |
Record name | rel-1-(1,1-Dimethylethyl) 3-methyl (3R,6R)-6-methyl-1,3-piperidinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601135945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1009376-75-3 | |
Record name | rel-1-(1,1-Dimethylethyl) 3-methyl (3R,6R)-6-methyl-1,3-piperidinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1009376-75-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | rel-1-(1,1-Dimethylethyl) 3-methyl (3R,6R)-6-methyl-1,3-piperidinedicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601135945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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